molecular formula C8H14N2 B1341804 1-Tert-butyl-3-methyl-1H-pyrazole CAS No. 191089-20-0

1-Tert-butyl-3-methyl-1H-pyrazole

Cat. No. B1341804
CAS RN: 191089-20-0
M. Wt: 138.21 g/mol
InChI Key: MQSBVYINPUYVMT-UHFFFAOYSA-N
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Description

“1-Tert-butyl-3-methyl-1H-pyrazole” is a chemical compound with the molecular formula C8H14N2 . It is a pyrazole derivative, which is a class of organic compounds containing a five-membered aromatic ring with three carbon atoms and two nitrogen atoms .


Synthesis Analysis

The synthesis of “1-Tert-butyl-3-methyl-1H-pyrazole” has been reported in several studies . For instance, one study reported the ambient-temperature synthesis of this compound by a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent .


Molecular Structure Analysis

The molecular structure of “1-Tert-butyl-3-methyl-1H-pyrazole” has been analyzed in several studies . It consists of a pyrazole ring fused to a tert-butyl group and a methyl group .


Chemical Reactions Analysis

The chemical reactions involving “1-Tert-butyl-3-methyl-1H-pyrazole” have been studied in several papers . For example, one study reported a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines to provide functionalized pyrazoles .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Tert-butyl-3-methyl-1H-pyrazole” include a molecular weight of 138.21 g/mol . The InChI code is 1S/C8H14N2/c1-7-5-6-10(9-7)8(2,3)4/h5-6H,1-4H3 .

Scientific Research Applications

Synthesis of Novel Compounds

The compound is used in the synthesis of novel compounds. For instance, it has been used in the ambient-temperature synthesis of (E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine . This compound was synthesized in 81% yield by a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent .

Preparation of N-Heterocyclic Amines

“1-Tert-butyl-3-methyl-1H-pyrazole” is used in the preparation of N-heterocyclic amines. An efficient one-pot two-step synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine was reported . The one-pot reductive amination proceeded by the formation in situ of the N-(5-pyrazolyl)imine as a key synthetic intermediate of other valuable pyrazole derivatives .

Catalyst in Chemical Reactions

This compound can be used as a catalyst in chemical reactions. For example, it has been used in an innovative protocol that benefits from the use of resinous, nontoxic, thermally stable, and cost-effective Amberlyst-70 as a heterogeneous catalyst .

Drug Discovery

Pyrazole derivatives, including “1-Tert-butyl-3-methyl-1H-pyrazole”, have attracted more attention due to their wide range of physiological and pharmacological activities . They are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals .

Preparation of Bicyclic N-Heterocycles

5-Aminopyrazole, which can be derived from “1-Tert-butyl-3-methyl-1H-pyrazole”, has been extensively employed as an important aza-heterocyclic template for the preparation of a variety of bicyclic N-heterocycles with interesting applications in medicinal chemistry .

Material Science

5-Aminopyrazole, which can be derived from “1-Tert-butyl-3-methyl-1H-pyrazole”, has applications in material science .

Safety and Hazards

Safety data sheets recommend wearing personal protective equipment/face protection, avoiding ingestion and inhalation, and not getting the compound in eyes, on skin, or on clothing . This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard .

Future Directions

The future directions of research on “1-Tert-butyl-3-methyl-1H-pyrazole” could involve further exploration of its synthesis, chemical reactions, and potential biological activities . As a pyrazole derivative, it could be a promising target in drug discovery .

properties

IUPAC Name

1-tert-butyl-3-methylpyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14N2/c1-7-5-6-10(9-7)8(2,3)4/h5-6H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQSBVYINPUYVMT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1)C(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10591116
Record name 1-tert-Butyl-3-methyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10591116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

138.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Tert-butyl-3-methyl-1H-pyrazole

CAS RN

191089-20-0
Record name 1-tert-Butyl-3-methyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10591116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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